Cas no 923226-65-7 (N-tert-butyl-2-(4-formyl-2,6-dimethylphenoxy)acetamide)

• Product Name: N-tert-butyl-2-(4-formyl-2,6-dimethylphenoxy)acetamide
• CAS No: 923226-65-7
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• MDL: MFCD08445001
• CID: 5235586
• Update Time: 2025-06-25

N-tert-butyl-2-(4-formyl-2,6-dimethylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(1,1-dimethylethyl)-2-(4-formyl-2,6-dimethylphenoxy)-
• N-tert-butyl-2-(4-formyl-2,6-dimethylphenoxy)acetamide

• MDL： MFCD08445001
• Inchi： 1S/C15H21NO3/c1-10-6-12(8-17)7-11(2)14(10)19-9-13(18)16-15(3,4)5/h6-8H,9H2,1-5H3,(H,16,18)
• InChI Key： AXQVXOQEAOJEFH-UHFFFAOYSA-N
• SMILES： C(NC(C)(C)C)(=O)COC1=C(C)C=C(C=O)C=C1C

Additional information on N-tert-butyl-2-(4-formyl-2,6-dimethylphenoxy)acetamide

N-tert-Butyl-2-(4-Formyl-2,6-Dimethylphenoxy)acetamide: A Comprehensive Overview

N-tert-butyl-2-(4-formyl-2,6-dimethylphenoxy)acetamide (CAS No. 923226-65-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. This article aims to provide a detailed and comprehensive overview of N-tert-butyl-2-(4-formyl-2,6-dimethylphenoxy)acetamide, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

N-tert-butyl-2-(4-formyl-2,6-dimethylphenoxy)acetamide is a derivative of acetamide with a tert-butyl group and a 4-formyl-2,6-dimethylphenoxy substituent. The compound's molecular formula is C₁₅H₂₁NO₃, and it has a molecular weight of 267.33 g/mol. The presence of the tert-butyl group provides steric hindrance, which can influence the compound's reactivity and stability. The formyl group on the phenyl ring adds an aldehyde functional group, which can participate in various chemical reactions and interactions with biological targets.

The compound is typically synthesized through a multi-step process involving the reaction of tert-butylamine with 2-(4-formyl-2,6-dimethylphenoxy)acetyl chloride or a similar precursor. The resulting product is a white crystalline solid that is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in its formulation for pharmaceutical applications.

Synthesis Methods

The synthesis of N-tert-butyl-2-(4-formyl-2,6-dimethylphenoxy)acetamide involves several key steps. One common approach is to start with 4-formyl-2,6-dimethylphenol, which is then converted to the corresponding phenoxyacetyl chloride. This intermediate is then reacted with tert-butylamine to form the final product. The reaction conditions are carefully controlled to ensure high yield and purity.

A typical synthesis protocol involves the following steps:

1. Preparation of 4-formyl-2,6-dimethylphenol from 4-hydroxyacetophenone through a formylation reaction.
2. Conversion of 4-formyl-2,6-dimethylphenol to 4-formyl-2,6-dimethylphenoxyacetyl chloride using thionyl chloride.
3. Reaction of 4-formyl-2,6-dimethylphenoxyacetyl chloride with tert-butylamine in an appropriate solvent to form N-tert-butyl-2-(4-formyl-2,6-dimethylphenoxy)acetamide.
4. Purification of the final product through recrystallization or column chromatography.

Biological Activities

N-tert-butyl-2-(4-formyl-2,6-dimethylphenoxy)acetamide has been studied for its potential biological activities, including anti-inflammatory and analgesic properties. Recent research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory effects, N-tert-butyl-2-(4-formyl-2,6-dimethylphenoxy)acetamide has also been investigated for its analgesic properties. Studies have demonstrated that it can effectively reduce pain responses in animal models of nociception. The mechanism of action appears to involve modulation of pain signaling pathways in the central nervous system (CNS).

Clinical Applications and Research Developments

The potential clinical applications of N-tert-butyl-2-(4-formyl-2,6-dimethylphenoxy)acetamide are currently being explored through preclinical studies and early-stage clinical trials. One area of focus is its use as an adjunct therapy for chronic pain management. Preliminary results from these studies have been encouraging, with the compound showing good safety profiles and efficacy in reducing pain symptoms.

In parallel with these clinical efforts, researchers are also investigating the compound's potential as a treatment for neurodegenerative diseases such as Alzheimer's disease (AD). Studies have suggested that N-tert-butyl-2-(4-formyl-2,6-dimethylphenoxy)acetamide may have neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These findings open up new avenues for its use in preventing or slowing the progression of neurodegenerative disorders.

Conclusion

N-tert-butyl-2-(4-formyl-2,6-dimethylphenoxy)acetamide (CAS No. 923226-65-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a foundation for further research into its mechanisms of action and optimization for clinical use. As ongoing studies continue to uncover new insights into its properties and effects, this compound holds significant promise for advancing treatments in areas such as chronic pain management and neurodegenerative diseases.